Cas no 1353998-14-7 (((S)-1-Methyl-pyrrolidin-3-ylamino)-acetic acid)

• Product Name: ((S)-1-Methyl-pyrrolidin-3-ylamino)-acetic acid
• CAS No: 1353998-14-7
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 2158277
• Update Time: 2025-07-01

((S)-1-Methyl-pyrrolidin-3-ylamino)-acetic acid Chemical and Physical Properties

Names and Identifiers

• ((S)-1-methyl-pyrrolidin-3-ylamino)-acetic acid
• (S)-2-((1-Methylpyrrolidin-3-yl)amino)acetic acid
• AM95507
• ((S)-1-methylpyrrolidin-3-ylamino)acetic acid
• ((S)-1-Methyl-pyrrolidin-3-ylamino)-acetic acid

• Inchi： 1S/C7H14N2O2/c1-9-3-2-6(5-9)8-4-7(10)11/h6,8H,2-5H2,1H3,(H,10,11)/t6-/m0/s1
• InChI Key： UDYWCMMOFZAUNY-LURJTMIESA-N
• SMILES： OC(CN[C@@H]1CN(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Topological Polar Surface Area: 52.6

Additional information on ((S)-1-Methyl-pyrrolidin-3-ylamino)-acetic acid

Introduction to ((S)-1-Methyl-pyrrolidin-3-ylamino)-acetic Acid (CAS No. 1353998-14-7)

((S)-1-Methyl-pyrrolidin-3-ylamino)-acetic acid¹ is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug development and biochemical research. With the CAS number 1353998-14-7², this compound has garnered attention due to its structural properties and potential therapeutic benefits. This article provides a comprehensive overview of its chemical characteristics, pharmacological significance, and recent advancements in its application.

The molecular structure of ((S)-1-Methyl-pyrrolidin-3-ylamino)-acetic acid¹ consists of a pyrrolidine ring substituted with a methyl group at the 1-position and an amino group at the 3-position, connected to an acetic acid moiety. This unique configuration makes it a valuable intermediate in the synthesis of various pharmacologically active compounds. The stereochemistry of the compound, specifically the (S) configuration¹, plays a crucial role in its biological activity, influencing its interactions with biological targets.

In recent years, ((S)-1-Methyl-pyrrolidin-3-ylamino)-acetic acid¹ has been extensively studied for its potential in the development of novel therapeutic agents. Its structural framework is reminiscent of several known bioactive molecules, suggesting that it may serve as a precursor or analog in drug design. For instance, researchers have explored its utility in creating derivatives that exhibit inhibitory effects on specific enzymes or receptors involved in metabolic disorders and neurological diseases.

One of the most compelling aspects of ((S)-1-Methyl-pyrrolidin-3-ylamino)-acetic acid¹ is its role in the synthesis of chiral drugs. The presence of a stereocenter at the pyrrolidine ring¹ allows for the creation of enantiomerically pure compounds, which are often required for optimal pharmacological efficacy and minimal side effects. The (S) configuration¹ has been particularly investigated for its potential benefits in treating conditions such as inflammation and pain management.

The compound's interaction with biological systems has been a focal point of numerous studies. Researchers have utilized computational modeling and experimental techniques to elucidate how ((S)-1-Methyl-pyrrolidin-3-ylamino)-acetic acid¹ interacts with target proteins and enzymes. These studies have revealed that the compound can modulate the activity of enzymes involved in signal transduction pathways, making it a promising candidate for therapeutic intervention.

In addition to its pharmaceutical applications, ((S)-1-Methyl-pyrrolidin-3-ylamino)-acetic acid¹ has shown promise in biochemical research. Its structural features make it an excellent tool for studying enzyme mechanisms and substrate specificity. By using this compound as a probe, scientists have gained insights into how certain enzymes catalyze reactions and how modifications to their substrates can influence their activity.

The synthesis of ((S)-1-Methyl-pyrrolidin-3-ylamino)-acetic acid¹ is another area where advancements have been made. Modern synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for research and industrial applications. These methods often involve asymmetric synthesis techniques that ensure high enantiomeric purity, which is critical for pharmaceutical use.

The future prospects of ((S)-1-Methyl-pyrrolidin-3-ylamino)-acetic acid¹ are vast. Ongoing research aims to explore new derivatives and analogs that could enhance its therapeutic potential. Additionally, studies are being conducted to understand how variations in its structure can influence its biological activity, leading to the development of more effective drugs.

In conclusion, ((S)-1-Methyl-pyrrolidin-3-ylamino)-acetic acid (CAS No. 1353998-14-7)² is a multifaceted compound with significant implications in pharmaceutical chemistry and biochemical research. Its unique structural features, stereochemistry¹, and potential therapeutic applications make it a subject of intense study. As research continues to uncover new insights into its properties and applications, it is poised to play an increasingly important role in the development of novel therapeutic agents.